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Compound of Interest

Ethyl 2-(trifluoromethyl)pyrimidine-
Compound Name:
5-carboxylate

Cat. No.: B1343229

Essential Safety and Handling Guide for Ethyl 2-
(trifluoromethyl)pyrimidine-5-carboxylate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate.
The following procedures and recommendations are designed to ensure the safe handling,
storage, and disposal of this chemical in a laboratory setting.

Compound Information:

Chemical Name: Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate

Molecular Formula: CoHoF3N202

Molecular Weight: 234.18 g/mol [1]

Appearance: Solid[1]

Hazard ldentification: This compound is classified as harmful and an irritant. Key hazards
include:

o Harmful if swallowed.[2][3]
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o Causes skin irritation.[3][4][5]
o Causes serious eye irritation.[3][4][5]

o May cause respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE)

Proper personal protective equipment is essential to minimize exposure and ensure safety
when working with Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate. The following table
summarizes the recommended PPE.
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Body Part

Personal Protective
Equipment (PPE)

Specifications & Best
Practices

Eyes/Face

Safety Goggles & Face Shield

Weatr tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.[6][7] A
face shield should be worn
over safety glasses during
procedures with a high risk of

splashing.[6]

Skin

Chemical-Resistant Gloves &

Laboratory Coat

Handle with chemical-
impermeable gloves that have
been inspected prior to use.[6]
[7] A fire/flame resistant and
impervious lab coat should be
worn fully buttoned with long

sleeves.[7][8]

Respiratory

Respirator

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator.[7] In case
of spills or insufficient
ventilation, a NIOSH-approved
air-purifying respirator is

recommended.[9]

General

Standard Laboratory Attire

Long pants and closed-toe
shoes are standard laboratory
practice to protect against

accidental spills.[8]

Safety Operating Procedures

A systematic approach is essential when working with this compound to ensure personal and

environmental safety.

Handling:
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Handle in a well-ventilated place.[7]

Avoid contact with skin and eyes.[2][3][7]

Avoid the formation of dust and aerosols.[2][3][7]

Use non-sparking tools.[7]

Wash hands thoroughly after handling.[8]

Storage:

o Store in a cool, dry, and well-ventilated area.[7][10]
o Keep the container tightly closed.[4][11]

o Store locked up.[4][12]

Emergency Procedures

First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2][3]

¢ In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap
and plenty of water. Consult a physician.[2][3][7]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[3][4][12]

« If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[7]

Spill Response:

o Evacuate personnel from the immediate area.[2][8]
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e Remove all sources of ignition.[7][8]
o Wear appropriate personal protective equipment.[2]
e Avoid dust formation.[2][3]

o Collect the spilled material using a method that does not generate dust (e.g., gently sweep
up and shovel) and place it in a suitable, sealed container for disposal.[2][3][8]

o Prevent the chemical from entering drains.[2][3][7][8]

Disposal Plan

Proper disposal of Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate and its containers is
critical to prevent environmental contamination.

o Waste Disposal: Dispose of the chemical waste at an approved waste disposal plant.[8]
Follow all local, state, and federal regulations for hazardous waste disposal.

o Container Disposal: Do not reuse empty containers. Dispose of them in the same manner as
the chemical waste.[8]

Visual Workflow Guides

The following diagrams illustrate the procedural workflows for handling and emergency
response.
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Safe Handling Workflow for Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
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Caption: Workflow for the safe handling of the compound.
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Emergency Spill Response Procedure
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Caption: Emergency response procedure for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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